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Compound of Interest

Compound Name: Omoconazole nitrate

Cat. No.: B1228547

Omoconazole Nitrate: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Omoconazole nitrate is a topical antifungal agent belonging to the imidazole class of drugs. It
is effective against a broad spectrum of fungi, including dermatophytes and yeasts, which are
responsible for various cutaneous mycoses. This technical guide provides an in-depth analysis
of the chemical structure, molecular formula, and key physicochemical properties of
Omoconazole nitrate. Additionally, it outlines a representative experimental protocol for
assessing its in vitro antifungal efficacy.

Chemical Structure and Molecular Formula

Omoconazole nitrate is the nitrate salt of Omoconazole. The chemical structure is
characterized by an imidazole ring linked to a substituted styryl ether moiety. The systematic
IUPAC name is 1-[(2)-1-[2-(4-chlorophenoxy)ethoxy]-1-(2,4-dichlorophenyl)prop-1-en-2-
yllimidazole;nitric acid.

The molecular formula of Omoconazole nitrate is C20H18CI3N305.[1][2]

l».Chemical Structure of Omoconazole nitrate
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Physicochemical and Quantitative Data

A summary of the key quantitative properties of Omoconazole nitrate is presented in the table
below for easy reference and comparison.

Property Value Reference
Molecular Weight 486.7 g/mol [1][2]

Exact Mass 485.031204 Da [11[3]

CAS Number 83621-06-1 [11[3]1[41[5]
Melting Point 118-120 °C [4]
Topological Polar Surface Area 102 A2 [2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

C)c;untg p ° 2l
Rotatable Bond Count 7 [2]

Logical Relationship of Omoconazole Nitrate

The following diagram illustrates the relationship between Omoconazole nitrate and its
constituent parts.

Omoconazole (Parent Compound)

is the nitrate salt of (C20H17CI3N202)

Omoconazole Nitrate
(C20H18CI3N305)

contains
Nitric Acid

(HNO3)

Click to download full resolution via product page

Figure 1: Logical relationship of Omoconazole Nitrate.

Experimental Protocols
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In Vitro Antifungal Susceptibility Testing: Agar Dilution
Method

The following is a detailed methodology for determining the Minimum Inhibitory Concentration
(MIC) of Omoconazole nitrate against various fungal isolates, based on established antifungal
susceptibility testing protocols.[2]

1. Preparation of Media and Antifungal Agent:

» A stock solution of Omoconazole nitrate is prepared in a suitable solvent, such as dimethyl
sulfoxide (DMSO).

o Serial twofold dilutions of the Omoconazole nitrate stock solution are prepared.

o Each dilution is then added to molten Sabouraud Dextrose Agar at a temperature of 45-50°C
to achieve the final desired concentrations.

e The agar is poured into sterile Petri dishes and allowed to solidify.
2. Inoculum Preparation:

e Fungal isolates (e.g., Trichophyton rubrum, Candida albicans) are cultured on appropriate
agar plates to obtain pure colonies.

e A suspension of the fungal colonies is prepared in sterile saline or phosphate-buffered saline
(PBS).

e The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds
to approximately 1-5 x 10”6 colony-forming units (CFU)/mL.

3. Inoculation and Incubation:

e The prepared fungal inoculum is spotted onto the surface of the agar plates containing the
different concentrations of Omoconazole nitrate.

« A control plate containing no antifungal agent is also inoculated to ensure the viability of the
fungal isolates.
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The plates are incubated at a temperature of 28-35°C for a period of 24-72 hours, depending
on the growth rate of the specific fungal species.

4. Determination of Minimum Inhibitory Concentration (MIC):

Following incubation, the plates are visually inspected for fungal growth.

The MIC is defined as the lowest concentration of Omoconazole nitrate that completely
inhibits the visible growth of the fungal isolate.

Studies have shown that Omoconazole nitrate exhibits potent in vitro activity against a wide
range of medically important fungi, with MIC values often being equal to or lower than those of
comparator antifungal agents like bifonazole.[2] The antifungal spectrum includes most yeasts,
dimorphic fungi, non-pigmented hyphomycetes, and dermatophytes.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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